An In-Depth Technical Guide to the Biochemical Properties of D-Mannoheptulose
An In-Depth Technical Guide to the Biochemical Properties of D-Mannoheptulose
For Researchers, Scientists, and Drug Development Professionals
Introduction
D-Mannoheptulose, a naturally occurring seven-carbon monosaccharide, has emerged as a significant molecule of interest within the scientific community. Primarily found in avocados, this heptose possesses a unique biochemical profile centered around its potent and specific inhibition of hexokinase, the enzyme that catalyzes the initial, rate-limiting step of glycolysis.[1][2] This inhibitory action confers upon D-Mannoheptulose a range of intriguing physiological effects, from the modulation of insulin secretion to potential applications in oncology and metabolic research. This technical guide provides a comprehensive overview of the core biochemical properties of D-Mannoheptulose, its mechanism of action, and methodologies for its study, tailored for professionals in research and drug development.
Physicochemical Properties
A foundational understanding of D-Mannoheptulose begins with its basic physicochemical characteristics, which are crucial for its handling, formulation, and experimental application.
| Property | Value | Source(s) |
| Chemical Formula | C₇H₁₄O₇ | [3][4][5] |
| Molecular Weight | 210.18 g/mol | [5][6] |
| Appearance | White to off-white crystalline powder | [2][4] |
| Melting Point | 151 °C (304 °F) | [6][7] |
| Solubility | Soluble in water (10 mg/ml), DMSO (20 mg/ml), and DMF (20 mg/ml). Slightly soluble in methanol and ethanol (1 mg/ml). | [6][8][9] |
| CAS Number | 3615-44-9 | [5] |
Core Biochemical Function: Hexokinase Inhibition
The primary and most studied biochemical property of D-Mannoheptulose is its role as a potent inhibitor of hexokinase.[1] Hexokinases are a family of enzymes responsible for the phosphorylation of hexoses, primarily glucose, to their respective 6-phosphate esters. This is the first committed step in the glycolytic pathway.
Mechanism of Action
D-Mannoheptulose functions as a competitive inhibitor of hexokinase isoenzymes, including glucokinase (hexokinase IV), which is predominantly found in the liver and pancreatic β-cells.[1][10] Its seven-carbon structure allows it to bind to the active site of hexokinase, for which it competes with glucose.[1] However, due to its structural differences from glucose, D-Mannoheptulose cannot be efficiently phosphorylated. This binding without subsequent catalysis effectively blocks the enzyme's active site, preventing the phosphorylation of glucose into glucose-6-phosphate. The inhibition constant (Ki) for D-Mannoheptulose against various hexokinases is approximately 0.25 mM.[10]
This inhibition of the initial step of glycolysis has profound downstream effects on cellular metabolism. By reducing the rate of glycolysis, D-Mannoheptulose leads to a decrease in the intracellular production of ATP.[3]
Physiological Consequences of Hexokinase Inhibition
The blockade of glycolysis by D-Mannoheptulose triggers a cascade of physiological responses, most notably affecting insulin secretion and cellular energy metabolism.
Inhibition of Insulin Secretion
In pancreatic β-cells, glucose-stimulated insulin secretion is tightly coupled to glucose metabolism. The entry of glucose into β-cells via GLUT transporters, followed by its phosphorylation by glucokinase and subsequent glycolysis, leads to an increase in the intracellular ATP/ADP ratio. This elevated ratio closes ATP-sensitive potassium (KATP) channels, leading to membrane depolarization, calcium influx, and ultimately, the exocytosis of insulin-containing granules.
D-Mannoheptulose disrupts this process by inhibiting glucokinase, thereby preventing the rise in the ATP/ADP ratio.[3] This leads to the KATP channels remaining open, preventing membrane depolarization and subsequent insulin release.[3]
Potential Anti-Cancer Effects
Cancer cells often exhibit a high rate of glycolysis, a phenomenon known as the Warburg effect. This metabolic reprogramming makes them particularly vulnerable to glycolytic inhibitors. By targeting hexokinase, D-Mannoheptulose can disrupt the energy supply of cancer cells, leading to reduced proliferation and induction of apoptosis.[11][12] Studies have shown that D-Mannoheptulose can inhibit the growth of breast cancer cells in vitro.[11][13]
Natural Occurrence and Extraction
D-Mannoheptulose is naturally found in several plants, including alfalfa, figs, and the primrose.[3] However, its most abundant known source is the avocado (Persea americana), where it can constitute a significant portion of the fruit's dry weight, particularly in unripe avocados.[3][14] The concentration of D-Mannoheptulose decreases as the fruit ripens.[14] For research and pharmaceutical applications, D-Mannoheptulose can be extracted and purified from avocado fruit and leaves.
Experimental Protocols
The study of D-Mannoheptulose's biochemical properties often involves in vitro enzyme inhibition assays and cell-based assays to assess its impact on metabolism and cellular function.
Hexokinase Inhibition Assay
This protocol provides a generalized method for determining the inhibitory effect of D-Mannoheptulose on hexokinase activity using a coupled enzyme assay.
Principle: The product of the hexokinase reaction, glucose-6-phosphate, is used by glucose-6-phosphate dehydrogenase (G6PDH) to reduce NADP⁺ to NADPH. The rate of NADPH formation is monitored spectrophotometrically at 340 nm and is proportional to the hexokinase activity.
Materials:
-
Purified hexokinase (e.g., from yeast or bovine heart)
-
D-Mannoheptulose
-
D-Glucose
-
ATP (Adenosine 5'-triphosphate)
-
NADP⁺ (Nicotinamide adenine dinucleotide phosphate)
-
G6PDH (Glucose-6-phosphate dehydrogenase)
-
MgCl₂
-
Tris-HCl buffer (pH 7.5)
-
96-well microplate
-
Microplate reader capable of measuring absorbance at 340 nm
Procedure:
-
Prepare Reagent Mix: Prepare a reaction mixture containing Tris-HCl buffer, ATP, NADP⁺, MgCl₂, and G6PDH.
-
Prepare Substrate and Inhibitor Solutions: Prepare stock solutions of D-Glucose and D-Mannoheptulose in the appropriate buffer.
-
Assay Setup: In a 96-well plate, add the reagent mix to each well.
-
Add varying concentrations of D-Mannoheptulose (the inhibitor) to the test wells. Add buffer to the control wells.
-
Add a fixed concentration of D-Glucose (the substrate) to all wells.
-
Initiate Reaction: Add a fixed amount of hexokinase to each well to start the reaction.
-
Measure Absorbance: Immediately place the plate in the microplate reader and measure the increase in absorbance at 340 nm over time (e.g., every 30 seconds for 10 minutes) at a constant temperature.
-
Data Analysis: Calculate the initial reaction rates (V₀) from the linear portion of the absorbance vs. time plot. Plot the reaction rates against the D-Mannoheptulose concentrations to determine the IC₅₀ value. To determine the mode of inhibition, perform the assay with varying concentrations of both D-Glucose and D-Mannoheptulose and analyze the data using Lineweaver-Burk or Michaelis-Menten kinetics.
Conclusion
D-Mannoheptulose stands out as a fascinating natural product with a well-defined biochemical mechanism of action. Its ability to competitively inhibit hexokinase provides a powerful tool for researchers studying glucose metabolism, insulin secretion, and cancer biology. For drug development professionals, D-Mannoheptulose and its derivatives represent a promising starting point for the design of novel therapeutics targeting metabolic disorders and malignancies. A thorough understanding of its fundamental biochemical properties, as outlined in this guide, is essential for harnessing its full scientific and therapeutic potential.
References
-
Wikipedia. (2023, December 1). Mannoheptulose. Retrieved from [Link]
- Malaisse, W. J., & Sener, A. (2004). Dissimilar effects of D-mannoheptulose on the phosphorylation of alpha- versus beta-D-glucose by either hexokinase or glucokinase. International journal of molecular medicine, 14(1), 107–112.
- Leibowitz, G., et al. (2001). D-mannoheptulose uptake and its metabolic and secretory effects in human pancreatic islets. Endocrinology, 142(2), 526-531.
- Al-Jobori, A. A., et al. (2021). The anti-proliferative activity of D-mannoheptulose against breast cancer cell line through glycolysis inhibition. Iraqi Journal of Pharmaceutical Sciences, 30(1), 1-10.
- Al-Ziaydi, A. G., et al. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells.
- Courtois, P., Sener, A., & Malaisse, W. J. (2000). Effects of D-mannoheptose and D-glycero-D-gulo-heptose upon D-glucose metabolism and insulinotropic action in rat pancreatic islets and D-glucose phosphorylation by hexokinase isoenzymes: comparison with D-mannoheptulose. International journal of molecular medicine, 6(2), 171–175.
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LookChem. (n.d.). D-manno-2-Heptulose. Retrieved from [Link]
- Al-Oqaili, N. A. M., et al. (2024). Evaluation of D-Mannoheptulose and Doxorubicin as Potential Therapeutic Agents for Breast Cancer by Targeting Glycolysis and Inducing Apoptosis. Indian journal of clinical biochemistry : IJCB, 1–10.
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National Center for Biotechnology Information. (n.d.). Mannoheptulose. PubChem Compound Database. Retrieved from [Link]
- Courtois, P., Sener, A., & Malaisse, W. J. (2001). D-mannoheptulose phosphorylation by hexokinase isoenzymes. International journal of molecular medicine, 7(4), 359–363.
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National Center for Biotechnology Information. (n.d.). D-Mannoheptulose-13C7. PubChem Compound Database. Retrieved from [Link]
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ResearchGate. (2020). Hexokinase inhibition using D-Mannoheptulose enhances oncolytic newcastle disease virus-mediated killing of breast cancer cells. Retrieved from [Link]
- L-F-C, et al. (2021).
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Chemsrc. (n.d.). D-Mannoheptulose. Retrieved from [Link]
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ResearchGate. (n.d.). Structural formulae of mannoheptulose, sedoheptulose, and the related acyclic heptitols, perseitol and volemitol. Retrieved from [Link]
-
ResearchGate. (2012). D-mannoheptulose and perseitol in 'Hass' avocado: Metabolism in seed and mesocarp tissue. Retrieved from [Link]
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